Cas no 54532-76-2 (L-Aspartic acid, N-L-isoleucyl-)

• Product Name: L-Aspartic acid, N-L-isoleucyl-
• CAS No: 54532-76-2
• MF: C₁₀H₁₈N₂O₅
• MW: 246.260323047638
• CID: 354320
• PubChem ID: 44298592
• Update Time: 2025-04-19

L-Aspartic acid, N-L-isoleucyl- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, N-L-isoleucyl-
• (2S)-2-[[(2S,3S)-2-amino-3-methylpentanoyl]amino]butanedioic acid
• DTXSID70658219
• ID dipeptide
• I-D Dipeptide
• (2S)-2-{[(2S,3S)-2-amino-3-methylpentanoyl]amino}succinic acid
• I-D
• WKXVAXOSIPTXEC-HAFWLYHUSA-N
• CHEMBL301604
• isoleucyl-aspartic acid
• id
• CHEBI:141439
• SCHEMBL9437439
• isoleucylaspartic acid
• 54532-76-2
• L-Isoleucyl-L-aspartic acid

• Inchi： 1S/C10H18N2O5/c1-3-5(2)8(11)9(15)12-6(10(16)17)4-7(13)14/h5-6,8H,3-4,11H2,1-2H3,(H,12,15)(H,13,14)(H,16,17)/t5-,6-,8-/m0/s1
• InChI Key： WKXVAXOSIPTXEC-HAFWLYHUSA-N
• SMILES： O=C([C@H]([C@@H](C)CC)N)N[C@H](C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 246.12164
• Monoisotopic Mass: 246.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _4
• Topological Polar Surface Area: 130A^2

Experimental Properties

• PSA: 129.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides